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Compound of Interest

Compound Name: Cy3 DBCO

Cat. No.: B6292519

For researchers, scientists, and drug development professionals, adherence to stringent safety
protocols is paramount, extending to the proper disposal of all laboratory reagents. This guide
provides essential, immediate safety and logistical information for the proper disposal of Cy3
DBCO, a fluorescent probe used in copper-free click chemistry.[1][2] Following these
procedures is critical for operational safety, environmental protection, and regulatory
compliance.

Immediate Safety and Handling Precautions

Before handling Cy3 DBCO, it is crucial to consult the product-specific Safety Data Sheet
(SDS) for detailed information on potential hazards.[3][4] Always wear appropriate personal
protective equipment (PPE), including safety glasses with side shields, chemical-resistant
gloves (such as nitrile), and a laboratory coat.[5] Handle the compound in a well-ventilated area
or under a chemical fume hood, especially when dealing with the solid powder to avoid dust
formation. In case of a spill, absorb any liquid with an inert material and collect all contaminated
materials into a designated, sealed container for disposal.[6]

Step-by-Step Disposal Protocol for Cy3 DBCO

The recommended procedure for disposing of Cy3 DBCO is to treat it as hazardous chemical
waste. This ensures the highest level of safety and compliance with institutional and local
regulations. Do not dispose of Cy3 DBCO, in either solid or solution form, down the drain or in
the regular trash.[7][8][9]
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» Waste Identification and Segregation:

o Consult your institution's Environmental Health and Safety (EHS) guidelines to determine
the specific hazardous waste classification for Cy3 DBCO.[7][10]

o Segregate Cy3 DBCO waste from other chemical waste streams to prevent inadvertent
reactions.[8] Keep solid and liquid waste in separate, designated containers.

e Containerization:

o Use a chemically compatible, leak-proof container with a secure, tight-fitting lid for waste
collection.[7][8] High-density polyethylene (HDPE) containers are often a suitable choice.

o Ensure the container is in good condition and clearly labeled.
e Labeling:
o Affix a "Hazardous Waste" label to the container.[8][10][11]

o Clearly write the full chemical name, "Cy3 DBCO," and its CAS number (1782950-79-1)
on the label.[1][2][12]

o If the waste is a solution, indicate all components and their approximate concentrations.
o Storage:

o Store the sealed waste container in a designated and clearly marked satellite
accumulation area (SAA) until it is ready for pickup.[7]

o The storage area should have secondary containment to capture any potential leaks.[8]
o Keep the waste container closed at all times, except when adding waste.[8][10]
e Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS
department or a licensed waste disposal contractor.[7][11]
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Cy3 DBCO Chemical and Physical Properties

The following table summarizes key quantitative data for Cy3 DBCO.

Property Value

CAS Number 1782950-79-1[1][2][12]
Molecular Weight 983.18 g/mol [1][2][12]
Appearance Red solid[1][2]

Solubility Water, DMSO, DMF[1][2]
Excitation Maximum 553-555 nm[1][13]
Emission Maximum 569-580 nm[1][13]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Cy3
DBCO waste.

EHS Operations

Generation of
Cy3 DBCO Waste
(Solid or Liquid)

EHS Collection

Request Waste
Pickup from EHS and Final Disposal

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Cy3 DBCO waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of Cy3 DBCO, minimizing risks to themselves and the environment. Always prioritize
your institution's specific EHS guidelines, as they are tailored to your local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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